Cas no 97070-55-8 ((E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-chromen-4-one)

• Product Name: (E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-chromen-4-one
• CAS No: 97070-55-8
• Molecular Formula: C₁₉H₁₆O₂
• Molecular Weight: 276.32914
• CID: 61879
• PubChem ID: 6437299

(E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-chromen-4-one Properties

Names and Identifiers

• (E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-chromen-4-one
• (E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-1-benzopyran-4-one
• (E)-3-Methyl-2-phenyl-8-(prop-1-en-1-yl)-4H-chromen-4-one
• 3468-00-6
• EINECS 222-424-7
• 3-methyl-2-phenyl-8-[(1E)-prop-1-en-1-yl]-4H-chromen-4-one
• EC 222-424-7
• 3-Methyl-2-phenyl-8-(1-propenyl)-4-benzopyrone
• 97070-55-8
• 3-methyl-2-phenyl-8-[(E)-prop-1-enyl]chromen-4-one

• InChIKey： FDZILCXQMSTFED-FPYGCLRLSA-N
• Inchi： InChI=1S/C19H16O2/c1-3-8-14-11-7-12-16-17(20)13(2)18(21-19(14)16)15-9-5-4-6-10-15/h3-12H,1-2H3/b8-3+
• SMILES： CC1C(=O)C2C(=C(/C=C/C)C=CC=2)OC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 276.115029749g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 276.115029749g/mol
• Heavy Atom Count: 21
• Complexity: 454
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.159